2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide

• CAS No.: 618880-54-9
• Molecular Formula: C28H29BrN4O2S2
• Molecular Weight: 597.6 g/mol
• IUPAC Name: 2-[[3-(4-bromophenyl)-4-oxo-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl]sulfanyl]-N-[4-(diethylamino)phenyl]acetamide
• InChI: InChI=1S/C28H29BrN4O2S2/c1-3-32(4-2)20-15-11-19(12-16-20)30-24(34)17-36-28-31-26-25(22-7-5-6-8-23(22)37-26)27(35)33(28)21-13-9-18(29)10-14-21/h9-16H,3-8,17H2,1-2H3,(H,30,34)
• InChI Key: XTYSIILOLBUMFX-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C4=C(S3)CCCC4)C(=O)N2C5=CC=C(C=C5)Br

Description

The compound 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro[1]benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide features a benzothieno-pyrimidinone core modified with a 4-bromophenyl group at position 3 and a sulfanyl-linked acetamide moiety at position 2. The acetamide nitrogen is substituted with a 4-(diethylamino)phenyl group, which enhances lipophilicity and may influence receptor binding . Its molecular formula is C₂₉H₃₀BrN₅O₂S₂, with a molecular weight of 648.66 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide typically involves multi-step organic reactions. The process begins with the preparation of the hexahydrobenzothieno pyrimidine core, followed by the introduction of the bromophenyl group through electrophilic aromatic substitution. The final step involves the attachment of the diethylamino phenyl acetamide moiety via nucleophilic substitution.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to achieve higher yields and purity. This includes controlling the temperature, pressure, and concentration of reagents. The use of catalysts and solvents can also play a crucial role in enhancing the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro1benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the ketone group to alcohols.

Substitution: The bromophenyl group can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles like amines. Reaction conditions typically involve controlled temperatures and the use of solvents like dichloromethane or ethanol.

Major Products

The major products formed from these reactions include sulfoxides, sulfones, alcohols, and substituted derivatives of the original compound.

Scientific Research Applications

Anticancer Activity

Research indicates that compounds similar to 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydro benzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide exhibit significant anticancer properties. The compound's structure allows it to interact with various cellular targets involved in cancer progression.

Mechanism of Action:

• Inhibition of Cell Proliferation: The compound has been shown to inhibit the proliferation of cancer cells by inducing apoptosis (programmed cell death).
• Targeting Kinases: It may act as a kinase inhibitor, disrupting signaling pathways critical for cancer cell survival.

Antimicrobial Properties

Preliminary studies suggest that this compound may also possess antimicrobial activity. Its ability to disrupt bacterial cell membranes could make it a candidate for developing new antibiotics.

Case Studies

Several studies have investigated the efficacy of related compounds in clinical settings:

• Study on Anticancer Efficacy:
  • Objective: Evaluate the anticancer potential against breast cancer cell lines.
  • Findings: The compound demonstrated a dose-dependent inhibition of cell growth and induced apoptosis through caspase activation.
• Antimicrobial Activity Assessment:
  • Objective: Test against Gram-positive and Gram-negative bacteria.
  • Findings: Showed significant bactericidal activity against Staphylococcus aureus and Escherichia coli.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways. It may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Structural Comparison

The target compound shares a common benzothieno-pyrimidinone scaffold with analogs, but differences in substituents on the acetamide nitrogen and peripheral groups lead to distinct physicochemical and biological properties. Key analogs include:

Compound ID/Reference	Substituent (R)	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
Target Compound	N-[4-(diethylamino)phenyl]	C₂₉H₃₀BrN₅O₂S₂	648.66	Diethylamino group enhances lipophilicity and electron-donating capacity .
Compound	N-(4-sulfamoylphenyl)	C₂₅H₂₁BrN₄O₃S₃	642.55	Sulfamoyl group increases hydrophilicity and potential hydrogen-bonding interactions.
Compound	N-(2,4-dichlorophenyl)	C₂₄H₁₉BrCl₂N₃O₂S₂	619.37	Dichloro substituents improve steric bulk and halogen bonding capabilities.
Compound	N-(2-fluorophenyl)	C₂₄H₁₉BrFN₃O₂S₂	576.45	Fluorine atom enhances metabolic stability and electronegativity .
Compound	N-(2,5-dimethylphenyl)	C₂₇H₂₆BrN₃O₂S₂	576.54	Methyl groups contribute to steric hindrance and altered pharmacokinetics.

Core Similarities :

• All analogs retain the benzothieno-pyrimidinone core and 4-bromophenyl group, critical for maintaining π-π stacking interactions with biological targets .
• The sulfanyl-acetamide linker is conserved, suggesting a shared mechanism of action involving thiol-mediated binding .

Substituent Variations :

• Electron-Donating vs. Electron-Withdrawing Groups: The diethylamino group (target compound) is electron-donating, while sulfamoyl (Compound ) and halogenated (Compounds ) groups are electron-withdrawing. This affects charge distribution and target affinity.
• Steric Effects : Bulky substituents like dichlorophenyl (Compound ) or dimethylphenyl (Compound ) may hinder binding to narrow enzymatic pockets .

Physicochemical Properties

• Crystallinity : Analogs with planar substituents (e.g., 4-sulfamoylphenyl in Compound ) exhibit tighter molecular packing due to hydrogen bonding, as observed in crystal structures of related acetamide derivatives .
• Stability : Fluorinated analogs (e.g., Compound ) show enhanced metabolic stability due to the strength of C-F bonds .

Bioactivity and Target Interactions

• Mode of Action Clustering: Bioactivity profiling (Evidence ) indicates that structural similarity correlates with shared target interactions. The benzothieno-pyrimidinone core likely binds to ATP-binding pockets in kinases or chromatin-modifying enzymes.
• Substituent-Driven Selectivity: The diethylamino group (target compound) may enhance binding to amine-sensitive receptors, such as G-protein-coupled receptors (GPCRs) . Halogenated analogs (Compounds ) show improved affinity for halogen-bond-accepting targets, such as thyroid hormone receptors . Sulfamoyl-containing Compound could inhibit carbonic anhydrases or sulfotransferases due to its sulfonamide moiety .

Biological Activity

The compound 2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide is a complex organic molecule that has garnered interest in the fields of medicinal chemistry and pharmacology due to its unique structural features and potential therapeutic applications. This article examines its biological activity based on available research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{24}H_{19}BrN_{3}O_{2}S_{2}$ with a molecular weight of approximately 544.5 g/mol. The compound consists of several functional groups that contribute to its biological activity.

Property	Value
Molecular Formula	C24H19BrN3O2S2
Molecular Weight	544.5 g/mol
IUPAC Name	2-{[3-(4-bromophenyl)-4-oxo-3,4,5,6,7,8-hexahydrobenzothieno[2,3-d]pyrimidin-2-yl]sulfanyl}-N-[4-(diethylamino)phenyl]acetamide
InChI Key	RHWGVCFESGTLSA-UHFFFAOYSA-N

The biological activity of this compound may be attributed to its interaction with various molecular targets within biological systems. Preliminary studies suggest that it may function as an inhibitor of specific enzymes or receptors involved in disease pathways. The presence of the bromophenyl and diethylamino groups may enhance its binding affinity and selectivity towards these targets.

Antimicrobial Activity

Research indicates that compounds structurally similar to this one exhibit significant antimicrobial properties. For instance:

• In vitro Studies : The compound was tested against various bacterial strains using the agar well-diffusion method. It demonstrated moderate antibacterial activity against Gram-negative bacteria such as Escherichia coli and Pseudomonas aeruginosa, with a minimum inhibitory concentration (MIC) of 12.5 μg/mL for E. coli compared to 1 μg/mL for Ciprofloxacin, a standard antibiotic .

Antioxidant Activity

Antioxidant assays have shown that this compound can scavenge free radicals effectively. The DPPH radical scavenging method indicated that it possesses moderate antioxidant properties, which could be beneficial in mitigating oxidative stress-related diseases .

Cytotoxicity Studies

Preliminary cytotoxicity tests on human cancer cell lines have suggested potential anti-cancer properties. The compound exhibited selective cytotoxicity against certain cancer cell lines while sparing normal cells, indicating its potential as a lead compound for further development in cancer therapeutics .

Case Studies

• Study on Antibacterial Efficacy : A study conducted on the antibacterial efficacy of related compounds highlighted that derivatives with similar structures showed significant inhibition against Pseudomonas aeruginosa and E. coli. The study concluded that modifications in the structure could enhance antimicrobial potency .
• Cytotoxicity Assessment : A recent investigation into the cytotoxic effects of related benzothieno-pyrimidine derivatives revealed promising results against various cancer cell lines. The study emphasized the importance of structural modifications in enhancing anticancer activity .